Cas no 1040667-98-8 (1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea)

• Product Name: 1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea
• CAS No: 1040667-98-8
• MF: C₁₉H₂₃ClN₄O₂S
• MW: 406.929521799088
• CID: 5763081
• Update Time: 2025-06-08

1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-[4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl]urea
• 1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea

• Inchi： 1S/C19H23ClN4O2S/c1-13-7-9-24(10-8-13)17(25)6-5-16-12-27-19(22-16)23-18(26)21-15-4-2-3-14(20)11-15/h2-4,11-13H,5-10H2,1H3,(H2,21,22,23,26)
• InChI Key： UDKGZHFIISQKJR-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1)C(NC1=NC(CCC(N2CCC(C)CC2)=O)=CS1)=O

Additional information on 1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea

Recent Advances in the Study of 1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea (CAS: 1040667-98-8)

The compound 1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea (CAS: 1040667-98-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This urea derivative, characterized by its unique thiazole and piperidine moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the compound's role as a kinase inhibitor, particularly its ability to modulate specific signaling pathways involved in cell proliferation and survival. Studies have demonstrated that this compound exhibits potent inhibitory activity against certain protein kinases, making it a promising candidate for the treatment of various cancers. The structural features of the molecule, including the 3-chlorophenyl and 4-methylpiperidin-1-yl groups, are believed to contribute to its high binding affinity and selectivity for target kinases.

In vitro and in vivo studies have provided compelling evidence of the compound's efficacy. For instance, experiments conducted on cancer cell lines have shown that 1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea induces apoptosis and inhibits cell cycle progression at nanomolar concentrations. Furthermore, animal models of tumor growth have revealed significant reductions in tumor volume following treatment with this compound, with minimal observed toxicity.

The pharmacokinetic profile of 1040667-98-8 has also been a key area of investigation. Recent findings indicate that the compound exhibits favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as off-target effects and potential drug-drug interactions need to be addressed through further optimization of its chemical structure. Researchers are currently exploring various derivatives and analogs to enhance its selectivity and reduce adverse effects.

In conclusion, 1-(3-chlorophenyl)-3-{4-[3-(4-methylpiperidin-1-yl)-3-oxopropyl]-1,3-thiazol-2-yl}urea represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and potent biological activity make it a valuable candidate for further development. Continued studies are expected to shed more light on its therapeutic potential and pave the way for its eventual clinical application.